Cas no 55001-03-1 (3-Benzyl-4-methylpentanoic acid)

• Product name: 3-Benzyl-4-methylpentanoic acid
• CAS No: 55001-03-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD16306445
• CID: 4715149

3-Benzyl-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-4-methylpentanoic acid

• MDL： MFCD16306445
• Inchi： 1S/C13H18O2/c1-10(2)12(9-13(14)15)8-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,14,15)
• InChI Key： YLDJHOTXCVFQHW-UHFFFAOYSA-N
• SMILES： OC(CC(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-Benzyl-4-methylpentanoic acid

Introduction to 3-Benzyl-4-methylpentanoic acid (CAS No. 55001-03-1)

3-Benzyl-4-methylpentanoic acid, identified by its Chemical Abstracts Service (CAS) number 55001-03-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This linear saturated fatty acid derivative features a benzyl substituent at the third carbon and a methyl group at the fourth carbon, making it a structurally interesting molecule with potential applications in synthetic chemistry, drug development, and material science. The compound's unique skeletal structure and functional groups contribute to its reactivity and utility in various chemical transformations.

The synthesis of 3-Benzyl-4-methylpentanoic acid typically involves multi-step organic reactions, often starting from readily available precursors such as 4-methylpentanoyl chloride or benzyl alcohol. Advanced synthetic methodologies, including Grignard reactions, aldol condensations, and esterifications, are commonly employed to construct the desired carbon chain with high precision. The introduction of the benzyl group at the third position introduces a hydrophobic moiety that can enhance solubility in organic solvents while maintaining bioactivity in certain contexts.

In recent years, 3-Benzyl-4-methylpentanoic acid has garnered attention in the pharmaceutical industry due to its potential role as an intermediate in the synthesis of bioactive molecules. Research has demonstrated its utility in generating derivatives with enhanced pharmacological properties. For instance, modifications of this scaffold have been explored for their anti-inflammatory and antimicrobial effects. The presence of both aromatic (benzyl) and aliphatic (methylpentanoic) components allows for diverse functionalization, enabling the creation of novel compounds with tailored biological activities.

One of the most compelling aspects of 3-Benzyl-4-methylpentanoic acid is its versatility in medicinal chemistry. Studies have shown that derivatives of this compound exhibit promising interactions with biological targets, including enzymes and receptors involved in metabolic pathways. The structural motif is particularly intriguing because it combines lipophilicity with specific steric hindrance, which can be leveraged to optimize drug-like properties such as bioavailability and target specificity. Researchers are currently investigating its role in developing treatments for neurological disorders, where precise molecular interactions are critical.

The chemical properties of 3-Benzyl-4-methylpentanoic acid also make it a valuable tool in material science applications. Its ability to form esters and amides allows for the creation of polymers with unique mechanical and thermal properties. These materials are being explored for use in coatings, adhesives, and even biodegradable plastics. The benzyl group's stability under various conditions further enhances its appeal as a building block for advanced materials.

Recent advancements in computational chemistry have accelerated the discovery of new applications for 3-Benzyl-4-methylpentanoic acid. Molecular modeling techniques predict that modifications to this scaffold could yield compounds with improved efficacy in therapeutic settings. For example, computational studies suggest that introducing heterocyclic rings at strategic positions could enhance binding affinity to disease-causing targets. Such insights are driving experimental efforts to synthesize and test these hypotheses.

The industrial production of 3-Benzyl-4-methylpentanoic acid is another area of active development. Optimizing synthetic routes for scalability and cost-effectiveness is essential for broader adoption in pharmaceuticals and materials science. Recent innovations in catalytic processes have enabled more efficient conversions, reducing waste and improving yields. These advancements not only make the compound more accessible but also align with global sustainability goals by minimizing environmental impact.

Future research directions for 3-Benzyl-4-methylpentanoic acid include exploring its role in green chemistry initiatives. Biocatalytic methods, such as enzymatic resolutions or microbial transformations, are being investigated as alternative synthetic pathways. Such approaches not only reduce reliance on traditional petrochemical feedstocks but also offer cleaner production methods with lower energy consumption. The integration of these sustainable practices into industrial processes could revolutionize how this compound is manufactured.

The interdisciplinary nature of 3-Benzyl-4-methylpentanoic acid research highlights its importance across multiple scientific domains. Collaboration between organic chemists, pharmacologists, materials scientists, and bioengineers is essential for unlocking its full potential. By combining expertise from these fields, researchers can develop innovative solutions that address complex challenges in medicine and industry.

In conclusion,3-Benzyl-4-methylpentanoic acid (CAS No. 55001-03-1) represents a fascinating molecule with broad applications spanning pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel compounds with enhanced biological activity or improved material properties. As research continues to evolve，this compound will undoubtedly play a pivotal role in advancing scientific discovery and technological innovation.